Cas no 2171141-50-5 ((2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-3-methylbutanoic acid)
(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-3-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-3-methylbutanoic acid
- 2171141-50-5
- EN300-1511214
- (2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}-3-methylbutanoic acid
-
- Inchi: 1S/C28H28N2O5/c1-16(2)25(27(32)33)30-26(31)18-13-8-14-24(17(18)3)29-28(34)35-15-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-14,16,23,25H,15H2,1-3H3,(H,29,34)(H,30,31)(H,32,33)/t25-/m1/s1
- InChI Key: KNFCEDVQQFLLFI-RUZDIDTESA-N
- SMILES: O(C(NC1=CC=CC(C(N[C@@H](C(=O)O)C(C)C)=O)=C1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 472.19982200g/mol
- Monoisotopic Mass: 472.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 8
- Complexity: 748
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 105Ų
(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-3-methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1511214-0.05g |
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}-3-methylbutanoic acid |
2171141-50-5 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1511214-0.1g |
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}-3-methylbutanoic acid |
2171141-50-5 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1511214-0.25g |
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}-3-methylbutanoic acid |
2171141-50-5 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1511214-0.5g |
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}-3-methylbutanoic acid |
2171141-50-5 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1511214-1.0g |
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}-3-methylbutanoic acid |
2171141-50-5 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1511214-2.5g |
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}-3-methylbutanoic acid |
2171141-50-5 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1511214-5.0g |
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}-3-methylbutanoic acid |
2171141-50-5 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1511214-10.0g |
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}-3-methylbutanoic acid |
2171141-50-5 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1511214-50mg |
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}-3-methylbutanoic acid |
2171141-50-5 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1511214-100mg |
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}-3-methylbutanoic acid |
2171141-50-5 | 100mg |
$2963.0 | 2023-09-27 |
(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-3-methylbutanoic acid Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-3-methylbutanoic acid
CAS No. 2171141-50-5: Structural and Functional Analysis of (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-3-methylbutanoic acid
The compound (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-3-methylbutanoic acid (CAS No. 2171141-50-5) represents a structurally complex molecule with significant relevance in modern chemical and biochemical research. Its core architecture combines a fluorenylmethyloxycarbonyl (Fmoc)-protected amino group, a substituted phenylformamide moiety, and a chiral 3-methylbutanoic acid backbone. This unique configuration positions the compound as a valuable intermediate in the synthesis of bioactive peptides and small-molecule drugs, particularly in the development of protease inhibitors and enzyme-targeted therapeutics.
The Fmoc group, derived from 9H-fluorene, is a well-established protecting group in solid-phase peptide synthesis (SPPS). Its photolabile nature allows for site-specific deprotection under mild conditions, minimizing side reactions during complex molecule assembly. In this compound, the Fmoc moiety is linked to an amino-substituted phenyl ring via an amide bond, forming a rigid aromatic scaffold that enhances molecular stability and solubility characteristics.
The chiral center at the C-2 position of the butanoic acid chain introduces stereochemical specificity critical for biological activity. The (R) configuration is particularly relevant in enzyme-substrate interactions, where spatial orientation governs binding affinity and catalytic efficiency. Recent studies highlight the role of such chiral intermediates in modulating protease activity, including serine and cysteine proteases implicated in disease pathways such as cancer metastasis and neurodegenerative disorders.
Synthetic approaches to this compound typically involve multistep organic transformations, including amidation reactions between protected amino acids and carboxylic acid derivatives. The use of microwave-assisted synthesis has been reported to improve yield and regioselectivity by accelerating key coupling steps between the Fmoc-amino group and the phenylformamide fragment.
In terms of functional applications, this compound serves as a building block for peptidomimetic drug design. Its amide-rich structure mimics natural peptides while offering enhanced resistance to enzymatic degradation—a critical feature for orally bioavailable therapeutics. For instance, analogs incorporating similar Fmoc-based scaffolds have demonstrated inhibitory activity against HIV protease and matrix metalloproteinases (MMPs), enzymes central to viral replication and tissue remodeling processes.
Emerging research also explores its potential in material science applications. The conjugated aromatic system formed by the fluorene ring provides opportunities for designing optoelectronic materials with tunable photophysical properties. When integrated into polymer matrices or self-assembled nanostructures, such compounds may exhibit fluorescence resonance energy transfer (FRET) phenomena useful for biosensing technologies.
From an analytical chemistry perspective, characterizing this compound requires advanced techniques such as high-resolution mass spectrometry (HRMS) to resolve its exact molecular mass (C₂₃H₂₄N₂O₄) and nuclear magnetic resonance (NMR) spectroscopy to confirm stereochemistry at the C-2 position. X-ray crystallography has been instrumental in elucidating intermolecular hydrogen bonding patterns that influence crystallization behavior—a factor critical for pharmaceutical formulation development.
In environmental chemistry contexts, studies on biodegradation pathways of Fmoc-containing compounds are ongoing to assess their ecological impact after industrial use or disposal. While current data indicate low toxicity under standard conditions, ongoing research focuses on optimizing synthetic routes to reduce waste generation during production cycles.
The growing interest in personalized medicine has further expanded its utility as a probe molecule for studying protein-ligand interactions via surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC). These biophysical methods enable real-time monitoring of binding kinetics between the compound's functional groups and target enzymes or receptors.
In summary, the combination of structural versatility and functional adaptability makes CAS No. 2171141-50-5 an important platform molecule across multiple disciplines—from pharmaceutical development to nanotechnology applications—while its stereochemical features continue to inspire new strategies in asymmetric synthesis methodologies.
2171141-50-5 ((2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-3-methylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)